3-(4-fluorophenyl)-N-(2-oxo-2-phenylethyl)-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-phenacyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H18FN3O2/c25-19-13-11-18(12-14-19)23-21(16-28(27-23)20-9-5-2-6-10-20)24(30)26-15-22(29)17-7-3-1-4-8-17/h1-14,16H,15H2,(H,26,30)
• InChI Key: IEUHUVIJQIURKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CNC(=O)C2=CN(N=C2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C24H18FN3O2
• Molecular Weight: 399.4 g/mol

Description

3-(4-fluorophenyl)-N-(2-oxo-2-phenylethyl)-1-phenyl-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound A" and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of compound A involves the inhibition of certain enzymes and signaling pathways that play a crucial role in various diseases. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and cancer progression. Additionally, it inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation, cancer, and neurodegeneration.
Biochemical and Physiological Effects:
Compound A has been shown to have several biochemical and physiological effects. It exhibits anti-inflammatory and anti-cancer properties by reducing the production of pro-inflammatory cytokines and inhibiting the activity of certain enzymes and signaling pathways. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using compound A in lab experiments is its high potency and specificity towards certain enzymes and signaling pathways. Additionally, it has low toxicity and can be easily synthesized in the laboratory. However, one of the limitations of using compound A is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on compound A. One of the areas of interest is its potential use in the treatment of cancer. Studies have shown that compound A exhibits anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways. Additionally, it has been shown to enhance the efficacy of certain chemotherapeutic agents.
Another area of interest is its potential use in the treatment of neurological disorders. Studies have shown that compound A has neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.
Conclusion:
In conclusion, 3-(4-fluorophenyl)-N-(2-oxo-2-phenylethyl)-1-phenyl-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It exhibits anti-inflammatory, anti-cancer, and neuroprotective properties by inhibiting the activity of certain enzymes and signaling pathways. While there are limitations to its use in lab experiments, there are several future directions for research on compound A, particularly in the areas of cancer and neurological disorders.

Scientific Research Applications

Compound A has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Several studies have shown that compound A exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.